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Compound of Interest

Compound Name: Myristyl oleate

Cat. No.: B1616087 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

excipients is a critical factor in formulation success. This guide provides a detailed comparative

analysis of two commonly used esters, myristyl oleate and myristyl myristate, focusing on

their physicochemical and functional properties to aid in informed formulation decisions.

Myristyl myristate and myristyl oleate are both esters that find extensive use in the cosmetic

and pharmaceutical industries as emollients, texture enhancers, and stabilizers. Myristyl

myristate is the ester of myristyl alcohol and myristic acid, both of which are saturated fatty

acids. In contrast, myristyl oleate is the ester of myristyl alcohol and oleic acid, an unsaturated

fatty acid. This fundamental difference in their fatty acid components gives rise to distinct

physicochemical properties and, consequently, different performance characteristics in

formulations.

Physicochemical Properties: A Side-by-Side
Comparison
A summary of the key physicochemical properties of myristyl oleate and myristyl myristate is

presented below. These properties are crucial in determining the behavior of these esters in

various formulations.
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Property Myristyl Oleate Myristyl Myristate

Synonyms
Tetradecyl oleate, Oleic acid

myristyl ester

Tetradecyl tetradecanoate,

Myristic acid, tetradecyl ester

CAS Number 22393-85-7 3234-85-3

Molecular Formula C₃₂H₆₂O₂ C₂₈H₅₆O₂

Molecular Weight 478.83 g/mol 424.7 g/mol

Appearance Solid White to pale yellow waxy solid

Melting Point 22.5 °C 36 - 40 °C

Boiling Point 543.5 ± 29.0 °C (Predicted) 462.2 ± 13.0 °C (Predicted)

Solubility in Water
4.927 x 10⁻¹⁰ mg/L at 25 °C

(Estimated)
Insoluble

Solubility in Oils Soluble
Soluble in mineral oils and

other hydrophobic solvents

Functional Properties in Formulations
Both myristyl oleate and myristyl myristate are valued for their contributions to the sensory

and stability aspects of topical formulations.

Myristyl Myristate is a soft wax that melts around body temperature, imparting a velvety and

substantive feel to creams and lotions. It is known for reducing the watery feel of emulsions

and enhancing their spreadability. Its ability to opacify formulations and provide a glossy

appearance is also a key attribute. In stick formulations like lip balms and solid butters, it

provides structure and stability. Due to its occlusive nature, it helps to reduce transepidermal

water loss, making it beneficial for dry skin conditions.

Myristyl Oleate, with its lower melting point, exists as a liquid at or near room temperature.

This property makes it a valuable emollient that provides a smooth, lubricating feel to

formulations. It is also explored as an excipient in topical drug delivery systems due to its

potential to enhance skin penetration. Its amphiphilic nature allows it to act as a carrier for

nanoparticles and improve the solubility of poorly soluble active pharmaceutical ingredients.
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Experimental Protocols
The characterization of cosmetic esters like myristyl oleate and myristyl myristate involves a

range of analytical techniques to determine their physicochemical and performance-related

properties.

1. Determination of Melting Point:

Method: Differential Scanning Calorimetry (DSC) is a common method. A small, weighed

sample is heated at a controlled rate in a pan, and the heat flow to the sample is monitored

and compared to a reference pan. The melting point is identified as the peak of the

endothermic transition.

2. Assessment of Solubility:

Method: A known amount of the ester is added to a specific volume of a solvent (e.g., water,

ethanol, mineral oil) at a controlled temperature. The mixture is agitated until equilibrium is

reached. The concentration of the dissolved ester is then determined using an appropriate

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

3. Evaluation of Emolliency and Skin Feel:

Method: Sensory panel testing is often employed. A trained panel of evaluators applies

formulations containing the ester to their skin and rates various attributes such as

spreadability, absorbency, oiliness, and after-feel on a standardized scale. Instrumental

methods, such as measuring the friction of a probe on the skin, can also be used to quantify

lubricity.

4. Measurement of Interfacial Tension:

Method: The pendant drop method or the Du Noüy ring method can be used to measure the

interfacial tension between the ester and water. This property is indicative of the ease of

emulsification.

Visualization of Experimental Workflow
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The following diagram illustrates a generalized workflow for the comparative analysis of

cosmetic esters.

Phase 1: Physicochemical Characterization Phase 2: Functional Performance Evaluation

Phase 3: Data Analysis & Comparison

Sample Acquisition
(Myristyl Oleate & Myristyl Myristate)

Melting Point Analysis (DSC) Solubility Determination Density & Viscosity Measurement

Tabulation of Physicochemical Data

Formulation Preparation
(e.g., O/W Emulsion)

Sensory Panel Assessment
(Skin Feel, Spreadability)

Stability Testing
(Centrifugation, Freeze-Thaw)

Skin Hydration Study (Corneometer)

Statistical Analysis of Sensory Data

Comparative Report Generation

Click to download full resolution via product page

Caption: Generalized workflow for the comparative analysis of cosmetic esters.

Logical Relationship in Formulation
The selection between myristyl oleate and myristyl myristate often depends on the desired

final product characteristics. The following diagram illustrates the logical relationship between

the properties of these esters and their application in different formulation types.
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Ester Properties Formulation Type

Myristyl Oleate
(Lower Melting Point, Liquid)

Light Lotions & Serums

Provides emolliency
without significant thickening

Myristyl Myristate
(Higher Melting Point, Waxy Solid)

Rich Creams & Balms

Contributes to viscosity
and rich texture

Stick Formulations

Provides structure
and hardness

Click to download full resolution via product page

Caption: Logical relationship between ester properties and formulation choice.

In conclusion, both myristyl oleate and myristyl myristate offer unique

To cite this document: BenchChem. [A Comparative Analysis of Myristyl Oleate and Myristyl
Myristate for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616087#comparative-analysis-of-myristyl-oleate-
and-myristyl-myristate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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